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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B1201431 Get Quote

For researchers, scientists, and professionals in drug development, the quality and reliability of

certified reference materials (CRMs) are paramount for ensuring the accuracy and validity of

analytical results. This guide provides a comparative overview of commercially available N-
Methylmescaline hydrochloride CRMs, detailing their specifications, and offering insights into

their analytical applications.

Comparison of N-Methylmescaline Hydrochloride
CRMs
Sourcing a reliable N-Methylmescaline hydrochloride CRM is crucial for a variety of research

and forensic applications. Below is a comparison of offerings from prominent suppliers. It is

important to note that while suppliers provide general specifications, detailed information is

typically found in the Certificate of Analysis (CoA) which should be requested for specific lot

numbers.
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Feature
Cayman
Chemical

LGC
Standards

Bertin
Bioreagent

CP Lab Safety

Product Name

N-methyl

Mescaline

(hydrochloride)

N-methyl

Mescaline

(hydrochloride)

N-methyl

Mescaline

(hydrochloride)

N-methyl

Mescaline

(hydrochloride),

98%+ Purity

CAS Number 6308-81-2[1] 6308-81-2[2] 6308-81-2[3] 6308-81-2[4]

Purity ≥98%[1][5]
Information not

readily available
≥98%[3] 98%+[4]

Format
A crystalline

solid[1][5]

A crystalline

solid[2]

A crystalline

solid[3]
Not specified

Molecular

Formula

C12H19NO3 •

HCl[1]

C12H19NO3 •

HCl[2]

C12H19NO3 •

HCl[3]

C12H20ClNO3[4

]

Formula Weight 261.7 g/mol [1] 261.74 g/mol [2] 261.7 g/mol [3]
261.7451 g/mol

[4]

Certification

Analytical

Reference

Standard[1][3]

Distributes

Cayman

Chemical

product

Analytical

Reference

Standard[3]

Information not

readily available

Storage -20°C[1][6]
Information not

readily available

Information not

readily available

Information not

readily available

Solubility

DMF: 0.5 mg/ml,

DMSO: 3 mg/ml,

Ethanol: 10

mg/ml, PBS (pH

7.2): 3 mg/ml[1]

Information not

readily available

Information not

readily available

Information not

readily available

Note: LGC Standards is a distributor for Cayman Chemical products, hence the specifications

are expected to be identical.[2] For all suppliers, it is recommended to obtain the lot-specific

Certificate of Analysis for detailed information on purity, uncertainty, and the analytical methods

used for certification.
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Experimental Protocols
Accurate quantification of N-Methylmescaline hydrochloride in biological matrices or for

purity assessment of the CRM itself requires robust analytical methods. Below is an example of

a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method that can be adapted

and validated for the analysis of N-Methylmescaline. This protocol is based on established

methods for the analysis of mescaline and related compounds.[7][8]

Exemplary LC-MS/MS Protocol for the Quantification of N-Methylmescaline

Sample Preparation (from a biological matrix like plasma):

To 100 µL of plasma sample, add an appropriate internal standard (e.g., N-

Methylmescaline-d3).

Perform a protein precipitation by adding 300 µL of ice-cold acetonitrile.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% Mobile

Phase A).

Liquid Chromatography (LC) Conditions:

Column: A suitable C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A linear gradient starting from 5% B to 95% B over 8 minutes, followed by a 2-

minute hold at 95% B and a 3-minute re-equilibration at 5% B.
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Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Tandem Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

N-Methylmescaline: Precursor ion (Q1) m/z 226.1 -> Product ion (Q3) m/z 181.1

(quantifier) and m/z 153.1 (qualifier).

Internal Standard (N-Methylmescaline-d3): Precursor ion (Q1) m/z 229.1 -> Product ion

(Q3) m/z 184.1.

Instrument Parameters: Optimize parameters such as declustering potential, collision

energy, and cell exit potential for maximum signal intensity.

Method Validation: This method should be validated according to relevant guidelines (e.g.,

FDA, EMA) for linearity, accuracy, precision, selectivity, and stability.

Visualizing Key Processes
To further aid researchers, the following diagrams illustrate important pathways and workflows

related to N-Methylmescaline and its analysis.

Simplified N-Methylmescaline Signaling Pathway
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Caption: Simplified signaling pathway of N-Methylmescaline.[9]

Typical Analytical Workflow for CRM Verification
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Caption: General workflow for using a CRM in an analytical setting.
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Logical Relationship in CRM Production
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Caption: Key stages in the production of a Certified Reference Material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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